Cas no 348114-34-1 (4-(Cyclohexylthio)methylbenzoic acid)

• Product Name: 4-(Cyclohexylthio)methylbenzoic acid
• CAS No: 348114-34-1
• MF: C₁₄H₁₈O₂S
• MW: 250.356523036957
• CID: 3083329
• PubChem ID: 802197
• Update Time: 2025-10-25

4-(Cyclohexylthio)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(cyclohexylsulfanyl)methyl]benzoic acid
• EU-0017009
• MFCD01797381
• AKOS001685349
• 4-((Cyclohexylthio)methyl)benzoic acid
• ChemDiv3_006162
• HMS2852N20
• CS-0320287
• H34971
• HMS1490I02
• 348114-34-1
• BRD-K14540970-001-01-8
• 4-[(cyclohexylthio)methyl]benzoic acid
• MLS001198645
• CCG-116671
• benzoic acid, 4-[(cyclohexylthio)methyl]-
• LS-08406
• 4-(cyclohexylsulfanylmethyl)benzoic acid
• ALBB-025196
• Cambridge id 6973435
• SMR000558841
• IDI1_024072
• 4-((Cyclohexylthio)methyl)benzoicacid
• CHEMBL1473056
• Oprea1_390169
• 4-(Cyclohexylthio)methylbenzoic acid

• Inchi： 1S/C14H18O2S/c15-14(16)12-8-6-11(7-9-12)10-17-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H,15,16)
• InChI Key： HNCXKUNNLIGFOT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(=O)O)=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 250.10275099Da
• Monoisotopic Mass: 250.10275099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 4-(Cyclohexylthio)methylbenzoic acid

Comprehensive Overview of 4-(Cyclohexylthio)methylbenzoic acid (CAS No. 348114-34-1): Properties, Applications, and Industry Insights

4-(Cyclohexylthio)methylbenzoic acid (CAS No. 348114-34-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This benzoic acid derivative incorporates a cyclohexylthio moiety, which enhances its potential for diverse applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for designing small molecule inhibitors and biologically active compounds.

The compound's molecular structure combines aromatic and aliphatic components, making it valuable for structure-activity relationship (SAR) studies. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other derivatives. Recent publications highlight its utility in developing targeted therapies, with particular interest in its potential anti-inflammatory properties and metabolic stability.

From a synthetic chemistry perspective, 4-(Cyclohexylthio)methylbenzoic acid serves as an important intermediate in organic synthesis routes. Its thioether linkage provides stability while maintaining reactivity for subsequent transformations. Pharmaceutical companies are investigating its incorporation into drug candidates, especially those targeting enzyme modulation and receptor binding applications.

Analytical characterization of CAS 348114-34-1 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, critical factors for research applications. The growing demand for high-purity chemical intermediates in drug development has increased interest in reliable synthesis and purification protocols for this compound.

Environmental and safety considerations for 4-(Cyclohexylthio)methylbenzoic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should be used during handling. The compound's physicochemical properties, including solubility profiles and stability data, are important parameters for researchers working with this material.

The commercial availability of 348114-34-1 through specialty chemical suppliers has expanded in recent years, reflecting its growing importance in medicinal chemistry. Pricing and packaging options vary depending on quantity and purity requirements, with many suppliers offering custom synthesis services. Researchers frequently search for bulk quantities or GMP-grade material when scaling up their projects.

Future research directions for 4-(Cyclohexylthio)methylbenzoic acid may explore its potential in bioconjugation chemistry and prodrug development. The compound's balanced lipophilicity profile makes it particularly interesting for improving drug delivery systems. As the pharmaceutical industry continues to focus on precision medicine approaches, compounds like this will likely play increasingly important roles in lead optimization processes.

For researchers investigating structure-based drug design, 348114-34-1 offers valuable opportunities to study molecular interactions and binding affinities. Computational chemistry studies utilizing this compound may contribute to better understanding of pharmacophore models and molecular docking simulations. These applications align with current trends in computer-aided drug discovery methodologies.

Quality control standards for 4-(Cyclohexylthio)methylbenzoic acid continue to evolve as analytical technologies advance. Modern laboratories employ UHPLC-MS systems and advanced chromatographic techniques to ensure compound purity meets research requirements. Documentation including certificates of analysis (CoA) and material safety data sheets (MSDS) are essential for proper material characterization.

The patent landscape surrounding CAS 348114-34-1 reveals growing intellectual property interest, particularly in pharmaceutical applications. Several patents describe its use in therapeutic compound formulations, highlighting its versatility as a chemical scaffold. This intellectual property activity indicates the compound's potential value in developing novel therapeutic agents across multiple disease areas.

Storage and handling recommendations for 4-(Cyclohexylthio)methylbenzoic acid typically suggest ambient temperature conditions in tightly sealed containers. Long-term stability studies indicate proper storage can maintain compound integrity for extended periods. Researchers should consult specific supplier recommendations for optimal material preservation practices.

Emerging applications in material science are exploring the compound's potential beyond pharmaceutical uses. Its molecular structure shows promise for developing specialty polymers and functional materials with unique properties. This expansion into multiple research domains demonstrates the compound's versatility and growing importance in scientific innovation.